CID 72753401
Description
PubChem entries typically include molecular formulas, physicochemical properties, and biological activities.
Properties
Molecular Formula |
C18H31FSeSn |
|---|---|
Molecular Weight |
464.1 g/mol |
InChI |
InChI=1S/C6H4FSe.3C4H9.Sn/c7-5-1-3-6(8)4-2-5;3*1-3-4-2;/h1-4H;3*1,3-4H2,2H3; |
InChI Key |
JNDCAEBJPIBLHB-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Sn](CCCC)CCCC.C1=CC(=CC=C1F)[Se] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production of CID 72753401 would likely involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of catalysts and automated systems can enhance the production rate and consistency of the compound.
Chemical Reactions Analysis
Types of Reactions
CID 72753401 can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.
Common Reagents and Conditions
The common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, hydrogen peroxide.
Reducing agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Halogens, amines.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.
Scientific Research Applications
CID 72753401 has a wide range of applications in scientific research:
Chemistry: It is used as a reagent or intermediate in organic synthesis and catalysis.
Biology: The compound may be studied for its interactions with biological molecules and potential therapeutic effects.
Medicine: Research may focus on its pharmacological properties and potential as a drug candidate.
Industry: this compound can be used in the development of new materials, coatings, and chemical processes.
Mechanism of Action
The mechanism of action of CID 72753401 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context of its use, such as therapeutic applications or chemical reactions.
Comparison with Similar Compounds
Research Findings and Limitations
- Gaps in Evidence: No direct studies on this compound were found. Cross-referencing with PubChem or specialized databases (e.g., BioDeep in ) is recommended for precise data.
- Methodological Insights : Analytical guidelines () emphasize reproducibility in characterizing similar compounds, such as reporting purity, spectral data, and safety protocols.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
